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Compound of Interest

Compound Name: Sligkv-NH2

Cat. No.: B549683

For Immediate Reference by Laboratory Personnel

This guide provides essential safety and logistical information for the handling and disposal of
Sligkv-NH2 (CAS No. 190383-13-2), a protease-activated receptor 2 (PAR2) agonist peptide.
The following procedures are designed to ensure the safety of researchers, scientists, and drug
development professionals and to maintain the integrity of experimental work. Adherence to

these protocols is critical for minimizing risks and establishing a safe and efficient laboratory
environment.

Personal Protective Equipment (PPE) and Handling

When working with Sligkv-NH2 in its lyophilized powder form or in solution, appropriate
personal protective equipment is mandatory to prevent inhalation, skin, and eye contact. The
required PPE and handling precautions are summarized below.
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Personal Protective Equipment (PPE) Specification and Protocol

When handling the lyophilized powder, which
can be easily aerosolized, work in a certified
) ) chemical fume hood or a biological safety
Respiratory Protection ) . ]
cabinet to prevent inhalation. In the absence of
adequate ventilation, a NIOSH-approved

respirator for dusts should be worn.

Wear chemical-resistant nitrile gloves. Inspect
) gloves for any tears or punctures before use.
Hand Protection ) ) )
Change gloves immediately if they become

contaminated.

Chemical safety goggles or a face shield are
) required to protect against accidental splashes
Eye Protection ] ] o
when handling solutions or weighing the

powder.

A buttoned lab coat must be worn to protect skin
Skin and Body Protection and personal clothing from potential

contamination.

General Handling Procedures:

» Designated Area: All work with Sligkv-NH2 should be conducted in a designated and clearly
marked area of the laboratory.

» Avoid Cross-Contamination: Use dedicated and sterile equipment (e.g., spatulas, pipette
tips, vials) for handling Sligkv-NH2 to maintain experimental integrity and safety.

» Hygienic Practices: Avoid eating, drinking, or smoking in the laboratory. Wash hands
thoroughly with soap and water after handling the compound and before leaving the
laboratory.

Emergency Procedures and First Aid

In the event of accidental exposure to Sligkv-NH2, immediate and appropriate first aid
measures must be taken.
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Exposure Route First Aid Measures

Move the affected individual to an area with
Inhalation fresh air. If breathing becomes difficult, seek

immediate medical attention.

Immediately remove any contaminated clothing.
i Wash the affected skin area thoroughly with
Skin Contact ) )
soap and water for at least 15 minutes. If skin

irritation occurs, seek medical advice.

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,
Eye Contact holding the eyelids open. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.

) Do NOT induce vomiting. Rinse the mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.

Spill Response: In the case of a spill, the following steps should be taken:

» Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area
if necessary.

o Containment: For liquid spills, contain the spill using absorbent materials. For solid spills,
carefully cover the spill with a damp paper towel to avoid raising dust.

o Cleanup: Wearing appropriate PPE, clean the spill area. For liquid spills, use an absorbent
material. For solid spills, carefully wipe up the material with damp paper towels.

o Decontamination: Decontaminate the spill area with a suitable laboratory disinfectant or a
10% bleach solution, followed by a thorough rinse with water.

o Disposal: All contaminated materials, including absorbent pads, paper towels, and gloves,
must be collected in a sealed, labeled hazardous waste container for proper disposal.

Storage and Disposal Plan

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Proper storage and disposal of Sligkv-NH2 are crucial for maintaining its stability and for
ensuring laboratory and environmental safety.

Storage:

o Store Sligkv-NH2 in a tightly sealed container in a dry and well-ventilated area.

o For long-term storage of the lyophilized powder, a temperature of -20°C is recommended.
e Protect from light and moisture.

Disposal Plan: All waste materials contaminated with Sligkv-NH2, including unused compound,
solutions, and contaminated labware, must be treated as chemical waste and disposed of in
accordance with institutional and local regulations.

Waste Type Disposal Protocol

Collect unused Sligkv-NH2 powder and any
] contaminated solid materials (e.g., weigh boats,
Solid Waste ) ] )
pipette tips, gloves) in a clearly labeled, sealed

hazardous waste container.

Collect solutions containing Sligkv-NH2 in a
o dedicated, leak-proof, and clearly labeled
Liquid Waste .
hazardous waste container. Do not pour down

the drain.

Dispose of any contaminated needles or other
Contaminated Sharps sharps in a designated, puncture-resistant

sharps container.

Waste Inactivation (Recommended): For liquid waste, chemical inactivation prior to disposal is
a best practice. This can be achieved by treating the waste with a 10% bleach solution for a
minimum of 30 minutes to degrade the peptide. Following inactivation, the solution should be
neutralized before being collected for hazardous waste disposal.

Operational Workflow
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The following diagram illustrates the standard operational workflow for safely handling Sligkv-
NH2 in a laboratory setting.

Sligkv-NH2 Safe Handling Workflow

Preparation

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Work in a Designated Area (Fume Hood)

Weigh/Reconstitute Sligkv-NH2

Experimentation

Perform Experimental Protocol

Cleanup & Disposal

Decontaminate Work Area

Segregate and Dispose of Waste

Doff PPE and Wash Hands
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» To cite this document: BenchChem. [Essential Safety and Operational Protocols for Handling
Sligkv-NH2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b549683#personal-protective-equipment-for-handling-
sligkv-nh2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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